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Compound of Interest

Compound Name: 4-Heptylaniline

CAS No.: 37529-27-4

Cat. No.: B1295431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the aromatic

amine 4-Heptylaniline (CAS No: 37529-27-4). The document details predicted Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside

standardized experimental protocols for data acquisition. This information is crucial for the

identification, characterization, and quality control of 4-Heptylaniline in research and

development settings.

Data Presentation
The following sections present the predicted spectroscopic data for 4-Heptylaniline. This data

is based on the analysis of structurally similar compounds and established principles of

spectroscopic interpretation, as explicit experimental peak lists are not readily available in

public databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data (Predicted)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 6.95 Doublet 2H Ar-H (ortho to -NH₂)

~ 6.60 Doublet 2H Ar-H (meta to -NH₂)

~ 3.55 Broad Singlet 2H -NH₂

~ 2.48 Triplet 2H Ar-CH₂-

~ 1.55 Quintet 2H Ar-CH₂-CH₂-

~ 1.30 Multiplet 8H -(CH₂)₄-CH₃

~ 0.88 Triplet 3H -CH₃

¹³C NMR (Carbon-13 NMR) Data (Predicted)

Chemical Shift (δ, ppm) Assignment

~ 144.8 C-NH₂

~ 129.5 C-CH₂R

~ 129.0 Ar-CH (meta to -NH₂)

~ 115.1 Ar-CH (ortho to -NH₂)

~ 35.0 Ar-CH₂-

~ 31.9 -(CH₂)₅-CH₃ (various signals)

~ 31.6 -(CH₂)₅-CH₃ (various signals)

~ 29.3 -(CH₂)₅-CH₃ (various signals)

~ 29.2 -(CH₂)₅-CH₃ (various signals)

~ 22.7 -CH₂-CH₃

~ 14.1 -CH₃

Infrared (IR) Spectroscopy
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The IR spectrum of 4-Heptylaniline is predicted to exhibit the following characteristic

absorption bands.

Wavenumber (cm⁻¹) Intensity
Functional Group
Vibration

3450 - 3300 Medium
N-H stretch (asymmetric and

symmetric)

3050 - 3000 Medium Aromatic C-H stretch

2955 - 2850 Strong Aliphatic C-H stretch

~ 1620 Strong N-H bend (scissoring)

~ 1520 Strong Aromatic C=C stretch

~ 820 Strong
p-disubstituted C-H bend (out-

of-plane)

Mass Spectrometry (MS)
The mass spectrum of 4-Heptylaniline is expected to show the following key fragments under

electron ionization (EI).

m/z Relative Intensity Proposed Fragment

191 High [M]⁺ (Molecular Ion)

106 High
[M - C₆H₁₃]⁺ (Benzylic

cleavage)

107 Medium [M - C₆H₁₂]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Approximately 10-20 mg of 4-Heptylaniline is dissolved in 0.6-0.7 mL

of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

The solution is transferred to a 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

¹H NMR Acquisition: The spectrum is acquired at room temperature using a standard pulse

sequence. A sufficient number of scans are collected to ensure a good signal-to-noise ratio,

with a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. A larger number of

scans is typically required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected.

Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy
Sample Preparation: As 4-Heptylaniline is a liquid at room temperature, a "neat" sample is

prepared by placing a drop of the liquid between two potassium bromide (KBr) or sodium

chloride (NaCl) salt plates to form a thin capillary film.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the clean salt plates is first recorded. The

sample is then placed in the instrument's sample compartment, and the spectrum is

recorded, typically over a range of 4000 to 400 cm⁻¹.

Processing: The sample spectrum is ratioed against the background spectrum to yield the

final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation: A dilute solution of 4-Heptylaniline is prepared in a volatile organic

solvent such as dichloromethane or methanol.

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source is used.
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GC Conditions:

Injector Temperature: 250 °C

Oven Program: An initial temperature of 100 °C, ramped to 280 °C at a rate of 15 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 500.

Data Analysis: The total ion chromatogram (TIC) is analyzed to determine the retention time

of the compound. The mass spectrum corresponding to the GC peak is then analyzed to

identify the molecular ion and characteristic fragment ions.

Visualization
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound like 4-Heptylaniline.
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Caption: Workflow for the synthesis, purification, and spectroscopic characterization of 4-
Heptylaniline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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